Cas no 8051-02-3 (Veratrine(mixture))

• Product name: Veratrine(mixture)
• CAS No: 8051-02-3
• MF: C₂₉H₄₇NO₈
• MW: 537.68500
• CID: 721580
• PubChem ID: 5351533

Veratrine(mixture) Chemical and Physical Properties

Names and Identifiers

• Veratrine(mixture)
• Vertrine
• (3β,4α,16β)-4,12,14,16,17,20-Hexahydroxycevan-3-yl acetate
• asagraeaofficinalis
• causticbarley
• (Z)-4-.alpha.,9-Epoxycevane-3-.beta.,4,12,14,16-.beta.,17,20-heptol 3-(2-methyl-2-butenoate)
• DBUCFOVFALNEOO-NGYBGAFCSA-N
• Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-(2-methyl-2-butenoate), [3.beta.(Z),4.alpha.,16.beta.]-
• Cevadene
• Veratrine (crystallized)
• (1,10,11,12,14,23-hexahydroxy-6,10,19-trimethyl-24-oxa-4-azaheptacyclo[12.12.0.02,11.04,9.015,25.018,23.019,25]hexacosan-22-yl) (E)-2-methylbut-2-enoate
• Cevadin
• AKOS037514581
• .alpha.-Veratrine
• 8051-02-3
• Cevane-3.beta.,4.beta.,12,14,16.beta.,17,20-heptol, 4,9-epoxy-, 3-((Z)-2-methylcrotonate), (Z)-
• NSC 93767
• Caustic barley (Salt/Mix)
• Cevadilla (Salt/Mix)
• veratrine
• Cevane-3.beta.,4.beta.,12,14,16.beta.,17,20-heptol, 4,9-epoxy-, 3-(2-methylcrotonate), (Z)-
• CEVADINE
• Cevane-3beta,4beta,12,14,16beta,17,20-heptol, 4,9-epoxy-, 3-(2-methylcrotonate), (Z)-
• Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-(2-methyl-2-butenoate), (3beta(Z),4alpha,16beta)-
• Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-((2Z)-2-methyl-2-butenoate), (3.beta.,4.alpha.,16.beta.)-
• NCGC00178282-02
• CEVADINE [MI]
• UNII-ERQ7M6C50B
• 62-59-9
• NCGC00178282-01
• Cevane-3-beta,4-beta,12,14,16-beta,17,20-heptol, 4,9-epoxy-, 3-(2-methylcrotonate), (Z)-
• BRN 0072445
• DBUCFOVFALNEOO-HWBIYQLFSA-N
• IDI1_000856
• (3BETA,4ALPHA,16BETA)-4,9-EPOXYCEVANE-3,4,12,14,16,17,20-HEPTOL 3-((2Z)-2-METHYL-2-BUTENOATE)
• BSPBio_003121
• s3250
• CS-0891660
• (Z)-4-alpha,9-Epoxycevane-3-beta,4,12,14,16-beta,17,20-heptol 3-(2-methyl-2-butenoate)
• (3.BETA.,4.ALPHA.,16.BETA.)-4,9-EPOXYCEVANE-3,4,12,14,16,17,20-HEPTOL 3-((2Z)-2-METHYL-2-BUTENOATE)
• BSPBio_002258
• CHEBI:184034
• AKOS040734629
• [(1R,2S,6S,9S,10R,11S,12S,14R,15S,18S,19S,22S,23S,25R)-1,10,11,12,14,23-hexahydroxy-6,10,19-trimethyl-24-oxa-4-azaheptacyclo[12.12.0.02,11.04,9.015,25.018,23.019,25]hexacosan-22-yl] (Z)-2-methylbut-2-enoate
• Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-((2Z)-2-methyl-2-butenoate), (3beta,4alpha,16beta)-
• Cevane-3beta,4beta,12,14,16beta,17,20-heptol, 4,9-epoxy-, 3-((Z)-2-methylcrotonate), (Z)-
• DTXCID6032192
• Q27277329
• Veratrine (crystallized) (VAN)
• EINECS 200-545-6
• alpha-Veratrine
• Spectrum5_000732
• NSC-93767
• NSC93767
• DA-68562
• SCHEMBL117846
• HY-N12093
• Cevadine (6CI,7CI); Cevane-3,4,12,14,16,17,20-heptol, 4,9-epoxy-, 3-(2-methyl-2-butenoate), [3ss(Z),4a,16ss]-; Cevane-3ss,4ss,12,14,16ss,17,20-heptol, 4,9-epoxy-, 3-(2-methylcrotonate), (Z)- (8CI); Cevadin; NSC 93767; Cevane-3,4,12,14,16,17,20-heptol, 4,9-epox
• ((1R,2S,6S,9S,10R,11S,12S,14R,15S,18S,19S,22S,23S,25R)-1,10,11,12,14,23-hexahydroxy-6,10,19-trimethyl-24-oxa-4-azaheptacyclo(12.12.0.02,11.04,9.015,25.018,23.019,25)hexacosan-22-yl) (Z)-2-methylbut-2-enoate
• CEVANE-3,4,12,14,16,17,20-HEPTOL, 4,9-EPOXY-, 3-(2-METHYL-2-BUTENOATE), (3.BETA.(Z),4.ALPHA.,16.BETA.)-
• ERQ7M6C50B
• Spectrum5_000608
• CEVADINE [WHO-DD]
• 4-21-00-06820 (Beilstein Handbook Reference)
• DTXSID4058237
• CHEMBL2163790

• Inchi： InChI=1S/C32H49NO9/c1-6-18(3)25(35)41-24-11-12-26(4)19-8-9-20-28(37)13-23(34)31(39)21(29(28,38)16-30(20,26)42-32(19,24)40)15-33-14-17(2)7-10-22(33)27(31,5)36/h6,17,19-24,34,36-40H,7-16H2,1-5H3/b18-6+
• InChI Key： DBUCFOVFALNEOO-NGYBGAFCSA-N
• SMILES： CC=C(C)C(=O)OC1CCC2(C3C1(OC24CC5(C6CN7CC(CCC7C(C6(C(CC5(C4CC3)O)O)O)(C)O)C)O)O)C

Computed Properties

• Exact Mass: 537.33000
• Monoisotopic Mass: 591.34073214 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 591.7
• XLogP3: 0.6
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Melting Point: 130°C
• PSA: 150.92000
• LogP: 0.50230

Veratrine(mixture) Security Information

• Hazardous Material transportation number：UN 1544
• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39
• Hazardous Material Identification：
• HazardClass：6.1(a)
• Packing Group：II
• Risk Phrases：R36/37/38
• Toxicity：LD50 i.p. in mice: 7.5 mg/kg (Swiss, Bauer)
• PackingGroup：II
• Safety Term：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids